N-methyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)thiophene-3-carboxamide

• IUPAC Name: N-methyl-2-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C19H23N3O4S2/c1-13-7-10-22(11-8-13)28(25,26)15-5-3-14(4-6-15)17(23)21-19-16(9-12-27-19)18(24)20-2/h3-6,9,12-13H,7-8,10-11H2,1-2H3,(H,20,24)(H,21,23)
• InChI Key: UXNBNLWPJJFNHO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CS3)C(=O)NC
• Molecular Formula: C19H23N3O4S2
• Molecular Weight: 421.5 g/mol
• CAS No.: 888413-39-6

Description

N-methyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C19H23N3O4S2 and its molecular weight is 421.53. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Applications

Research on thiophene derivatives, such as the synthesis of water-soluble and self-doped polythiophene, highlights the material's potential in electrochemical applications. The synthesized polymer exhibited characteristics valuable for electronic devices due to its water solubility and conductivity, suggesting similar possibilities for compounds with thiophene components (Turac et al., 2008).

Antimicrobial Activity

Compounds containing the sulfonamide moiety have been explored for their antimicrobial properties. For instance, novel sulfonamide derivatives have been synthesized and tested for their effectiveness against various bacterial and fungal species. These studies indicate the potential of sulfonamide compounds in developing new antimicrobial agents (Ghorab et al., 2017).

Anti-inflammatory and Anticancer Properties

Sulfonamide derivatives have also been investigated for their anti-inflammatory and anticancer activities. For example, research on benzo[b]thiophene-2-carboxamides revealed their ability to inhibit cell adhesion molecules, which play a significant role in inflammation and cancer metastasis. This suggests that compounds with similar structural features could have potential applications in treating inflammatory diseases and cancer (Boschelli et al., 1995).

Corrosion Inhibition

The application of thiophene derivatives in corrosion inhibition was demonstrated through the development of a novel thiophene Schiff base. This compound showed significant efficiency in protecting mild steel in acidic conditions, suggesting the utility of thiophene and sulfonamide derivatives in material science and engineering to prevent corrosion (Tezcan et al., 2018).

Safety and Hazards

The safety and hazards of this compound would depend on its specific properties. As with all chemicals, it should be handled with care, and appropriate safety precautions should be taken.